Cas no 1805390-20-8 (Methyl 2-cyano-5-(difluoromethyl)-6-fluoropyridine-3-carboxylate)

• Product Name: Methyl 2-cyano-5-(difluoromethyl)-6-fluoropyridine-3-carboxylate
• CAS No: 1805390-20-8
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4872081
• Update Time: 2025-10-21

Methyl 2-cyano-5-(difluoromethyl)-6-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-(difluoromethyl)-6-fluoropyridine-3-carboxylate

• Inchi： 1S/C9H5F3N2O2/c1-16-9(15)4-2-5(7(10)11)8(12)14-6(4)3-13/h2,7H,1H3
• InChI Key： AAAPYIBRJBZUBA-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(C#N)C(C(=O)OC)=C1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-5-(difluoromethyl)-6-fluoropyridine-3-carboxylate

Methyl 2-cyano-5-(difluoromethyl)-6-fluoropyridine-3-carboxylate (CAS No. 1805390-20-8): An Overview

Methyl 2-cyano-5-(difluoromethyl)-6-fluoropyridine-3-carboxylate (CAS No. 1805390-20-8) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of Methyl 2-cyano-5-(difluoromethyl)-6-fluoropyridine-3-carboxylate is composed of a pyridine ring substituted with a cyano group, a difluoromethyl group, and a fluorine atom, along with a methyl ester moiety. These functional groups contribute to the compound's chemical stability and reactivity, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead molecules. The presence of fluorine atoms in Methyl 2-cyano-5-(difluoromethyl)-6-fluoropyridine-3-carboxylate can significantly influence its biological activity, metabolic stability, and bioavailability. For instance, the difluoromethyl group has been shown to improve the lipophilicity and reduce the metabolic degradation of the compound, thereby enhancing its therapeutic potential.

In the context of medicinal chemistry, Methyl 2-cyano-5-(difluoromethyl)-6-fluoropyridine-3-carboxylate has been explored for its potential as a scaffold for the development of novel drugs targeting various diseases. One notable area of research is its application in the treatment of neurological disorders. Studies have demonstrated that compounds with similar structural features can modulate specific neurotransmitter systems, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the cyano group in Methyl 2-cyano-5-(difluoromethyl)-6-fluoropyridine-3-carboxylate can be converted into other functional groups through various chemical transformations, providing flexibility in the design of derivatives with tailored properties. This versatility makes it an ideal starting point for structure-activity relationship (SAR) studies, where subtle modifications can lead to significant improvements in potency and selectivity.

The synthesis of Methyl 2-cyano-5-(difluoromethyl)-6-fluoropyridine-3-carboxylate has been reported using efficient and scalable methods, making it accessible for large-scale production. One common approach involves the reaction of a suitable pyridine derivative with a difluoroalkylating agent followed by esterification to form the methyl ester. The robustness and reproducibility of these synthetic routes ensure that high-quality material can be consistently produced for both research and industrial applications.

In addition to its potential as a drug candidate, Methyl 2-cyano-5-(difluoromethyl)-6-fluoropyridine-3-carboxylate has also been investigated for its use as an intermediate in the synthesis of other valuable compounds. Its unique combination of functional groups provides a platform for further derivatization, enabling the creation of a diverse library of molecules with varied biological activities.

The safety profile of Methyl 2-cyano-5-(difluoromethyl)-6-fluoropyridine-3-carboxylate is another critical aspect that has been evaluated in preclinical studies. Initial toxicity assessments have indicated that the compound is well-tolerated at therapeutic concentrations, with no significant adverse effects observed. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, Methyl 2-cyano-5-(difluoromethyl)-6-fluoropyridine-3-carboxylate (CAS No. 1805390-20-8) represents a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further development as a therapeutic agent or as an intermediate in the synthesis of other valuable compounds. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the significance of this compound in modern drug discovery efforts.